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Compound of Interest

Compound Name: 4-lodobenzonitrile

Cat. No.: B145841

For scientists and professionals in drug development, the purity of starting materials is a critical
parameter that can significantly impact research outcomes. This guide provides a comparative
overview of commercially available 4-lodobenzonitrile, a key building block in organic
synthesis. Due to the proprietary nature of supplier-specific quality control data, this guide
outlines a comprehensive experimental workflow for in-house purity verification and presents a
template for data comparison.

Supplier Purity Claims

A survey of various chemical suppliers reveals that 4-lodobenzonitrile is commercially
available in several grades, with purities typically ranging from 97% to over 99%. The most
commonly cited analytical technique for purity assessment by suppliers is Gas
Chromatography (GC).
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Supplier/Source Advertised Purity Analytical Method
Sigma-Aldrich 97% Not specified[1]
Conier Chem&Pharma Limited ~ 99.00% Not specified[2]
Hangzhou KieRay Chem N

98% Not specified[2]
Co.,LTD.
Henan Lihao Chem Plant

o 99% See COA[2]

Limited
Tokyo Chemical Industry (TCI) >98.0% GCJ3]

Note: This table is based on publicly available information and may not reflect the most current
product specifications. Researchers should always refer to the Certificate of Analysis (CoA)
provided with the specific lot purchased.

Recommended Experimental Workflow for Purity
Verification

To independently verify the purity of commercially available 4-lodobenzonitrile and to compare
different batches or suppliers, a multi-technique approach is recommended. The following
workflow provides a robust framework for a comprehensive purity analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 4-lodobenzonitrile 97 3058-39-7 [sigmaaldrich.com]

2. echemi.com [echemi.com]

3.4-3— K>/ = 1)L | 4-lodobenzonitrile | 3058-39-7 | Rl LMK S+t
[tcichemicals.com]

To cite this document: BenchChem. [A Comparative Purity Analysis of Commercially
Available 4-lodobenzonitrile for Researchers]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b14584 1#purity-analysis-of-commercially-available-
4-iodobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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